(E)-methyl 2-(6-ethyl-2-((1-(methylsulfonyl)piperidine-4-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-ethyl-2-(1-methylsulfonylpiperidine-4-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H25N3O5S2/c1-4-13-5-6-15-16(11-13)28-19(22(15)12-17(23)27-2)20-18(24)14-7-9-21(10-8-14)29(3,25)26/h5-6,11,14H,4,7-10,12H2,1-3H3
• InChI Key: GURXZFVIZYEPFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C(=NC(=O)C3CCN(CC3)S(=O)(=O)C)S2)CC(=O)OC
• Molecular Formula: C19H25N3O5S2
• Molecular Weight: 439.6 g/mol

Description

The compound contains several functional groups including a methyl ester, a thiazole ring, an imine group, and a piperidine ring with a sulfonyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound is not available, it’s likely that it involves several steps including the formation of the piperidine ring, the introduction of the sulfonyl group, the formation of the imine, and the formation of the thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The piperidine ring would provide a basic site, the sulfonyl group would be a good leaving group, the imine could potentially tautomerize to an amine and a carbonyl, and the thiazole ring could participate in aromaticity.

Chemical Reactions Analysis

The compound could potentially undergo several types of reactions. The piperidine ring could undergo substitution reactions, the sulfonyl group could be replaced by other groups, the imine could tautomerize or be reduced to an amine, and the thiazole ring could participate in electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. It’s likely to be a solid at room temperature, and its solubility would depend on the exact structure.

Scientific Research Applications

Anticancer Agents

• Piperidine derivatives have garnered attention as potential anticancer agents. . Investigating the cytotoxic effects of this compound against cancer cell lines could provide valuable insights.

Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. DOI: 10.3390/ijms24032937

Future Directions

The future research on this compound would likely involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity.